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Compound of Interest

Compound Name: NuPro

Cat. No.: B1166724

Introduction

NuPro® is a functional nutrient source derived from yeast extract (Saccharomyces cerevisiae),
specifically designed to support young animals during critical growth phases. Itis a
concentrated source of highly digestible and functional nutrients, including nucleotides,
glutamic acid, essential and non-essential amino acids, peptides, and inositol.[1][2] Its
application in the nutrition of young animals aims to enhance performance, support gut health,
and modulate the immune system, providing an effective alternative to traditional animal protein
sources.[3][4] This document provides detailed application notes, experimental protocols, and
performance data for researchers, scientists, and drug development professionals.

Proposed Mechanism of Action

NuPro® delivers a complex of bioactive components that synergistically support the physiology
of young, rapidly growing animals. The primary proposed mechanisms revolve around gut
health, immune function, and efficient nutrient utilization. Nucleotides, for instance, are crucial
for tissues with high cell turnover rates, such as the intestinal lining and immune cells.[3] They
act as precursors for DNA and RNA, are essential for energy transfer (ATP, GTP), and
participate in intracellular signaling.[3] Glutamic acid serves as a primary energy source for
enterocytes, further supporting gut integrity.
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Caption: Conceptual diagram of NuPro's mechanism of action.

Application in Swine Nutrition

Application Notes: In weanling piglets, NuPro® is utilized to mitigate the "post-weaning growth
gap" that results from dietary and environmental stressors.[4] It has been shown to improve
feed intake, enhance daily weight gain, and better feed conversion.[3] Studies indicate that
NuPro® can effectively replace other protein sources, such as potato protein or spray-dried
plasma protein, while improving health outcomes, including a lower incidence of diarrhea.[3][4]

Quantitative Data Summary
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NuPro® .
Parameter Control Species/Age Reference
Treatment
Final Body ) )
] 23.29 kg 24.39 kg Weanling Piglets  [3]
Weight (68 days)
Mortality Rate 1.04% 0.66% Weanling Piglets  [3]
) Weanling Piglets
Diarrhea ) ]
) Higher Lower (E. coli [3]
Incidence

challenge)

Experimental Protocol: Weanling Piglet Performance Trial

» Objective: To evaluate the effect of dietary NuPro® supplementation on the growth
performance and health of weanling piglets.

e Animals: 64 piglets, weaned at 21 days of age, with an initial average body weight of 10 kg.

[3]

o Experimental Design: Animals are randomly allocated to one of two treatment groups (32
piglets per group).

o T1 (Control): Standard starter diet containing 4% potato protein.
o T2 (NuPro®): Standard starter diet with 4% potato protein replaced by 4% NuPro®.[3]

e Housing: Pigs are housed in pens with controlled environmental conditions, allowing ad
libitum access to feed and water.

o Data Collection:

o Performance: Body weight and feed intake are recorded weekly to calculate Average Daily
Gain (ADG), Average Daily Feed Intake (ADFI), and Feed Conversion Ratio (FCR).

o Health: Fecal consistency is scored daily. Incidence and severity of diarrhea are recorded.

o Duration: The trial runs for 28 days post-weaning.
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o Statistical Analysis: Data are analyzed using a t-test or ANOVA to determine significant
differences between treatment groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: NuPro® in Young
Animal Nutrition]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166724#application-of-nupro-in-young-animal-
nutrition-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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